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Compound of Interest

Compound Name: 2-Isopropyl-5-nitropyridine

Cat. No.: B593103 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. 2-Isopropyl-5-nitropyridine, as a nitropyridine derivative, requires careful

handling and adherence to specific disposal protocols due to its potential hazards. This guide

provides essential, immediate safety and logistical information for its proper disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is imperative to handle 2-Isopropyl-5-nitropyridine
with appropriate safety measures. While a specific Safety Data Sheet (SDS) for this compound

is not readily available, the general hazards associated with nitropyridine and nitroaromatic

compounds should be assumed.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat is mandatory.

Respiratory Protection: Handle in a well-ventilated area, preferably within a certified chemical

fume hood, to prevent inhalation of dust or vapors.
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Spill Management: In the event of a spill, evacuate the immediate area. For solid spills,

carefully sweep up the material and place it into a designated hazardous waste container.

Avoid generating dust. For liquid spills, use an inert absorbent material like vermiculite or sand,

and then collect it into a sealed container for disposal. Do not allow the chemical to enter drains

or waterways.

Step-by-Step Disposal Protocol
The standard and required method for the disposal of 2-Isopropyl-5-nitropyridine is through a

licensed hazardous waste management program. On-site chemical treatment is not

recommended without a thorough, substance-specific, and validated protocol, which is

currently unavailable for this compound.

Waste Segregation:

Designate a specific, clearly labeled waste container for 2-Isopropyl-5-nitropyridine
waste.

Do not mix this waste with other chemical streams, such as halogenated solvents, acids,

or bases, to prevent potentially dangerous reactions.[1]

Containerization:

Collect all waste, including the pure compound and any contaminated materials (e.g.,

gloves, weighing paper, absorbent pads), in a compatible and sealable container. High-

density polyethylene (HDPE) or glass containers are generally suitable.[1]

Ensure the container is in good condition with a secure, leak-proof lid.

Do not overfill the container; leave at least 10% headspace to allow for expansion.

Labeling:

Immediately label the waste container with the words "Hazardous Waste".

The label must include:

The full chemical name: "2-Isopropyl-5-nitropyridine"
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The CAS Number: 131941-21-4

An accurate estimation of the quantity of the waste.

The date when the waste was first added to the container.

The name of the principal investigator and the laboratory location/room number.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.

The SAA should be in a well-ventilated area, away from sources of ignition, and

segregated from incompatible materials.

Arranging for Disposal:

Once the container is full or has reached the storage time limit set by your institution,

arrange for its collection.

Contact your institution's Environmental Health and Safety (EHS) department or the

designated chemical safety officer to schedule a pickup by a licensed hazardous waste

disposal contractor.[1] Follow all institutional procedures for waste pickup requests.

Disposal of Empty Containers:

An empty container that previously held 2-Isopropyl-5-nitropyridine must also be

disposed of as hazardous waste unless it has been triple-rinsed with a suitable solvent.[1]

The rinsate from the cleaning process must be collected and disposed of as hazardous

waste.

Quantitative Data Summary
Since specific quantitative data for 2-Isopropyl-5-nitropyridine is limited, the table below

summarizes its basic identifiers.
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Property Value

CAS Number 131941-21-4[2][3]

Molecular Formula C₈H₁₀N₂O₂[2][3]

Molecular Weight 166.18 g/mol [2]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Isopropyl-5-nitropyridine waste.
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Waste Generated:
2-Isopropyl-5-nitropyridine
or contaminated material

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Emergency: Spill Occurs

Step 2: Segregate Waste
(Dedicated, Compatible Container)

Step 3: Label Container
('Hazardous Waste', Chemical Name, Date, etc.)

Step 4: Store in Satellite
Accumulation Area (SAA)

Step 5: Arrange for Disposal
(Contact EHS for Pickup)

Disposal by Licensed
Hazardous Waste Contractor

Contain Spill with
Inert Absorbent

Collect Contaminated Material
into Hazardous Waste Container

Click to download full resolution via product page

Caption: Disposal workflow for 2-Isopropyl-5-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b593103?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_4_bromo_3_nitropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/zh/product/b593103
http://www.unite-pharm.com/product/127.html
https://www.benchchem.com/product/b593103#2-isopropyl-5-nitropyridine-proper-disposal-procedures
https://www.benchchem.com/product/b593103#2-isopropyl-5-nitropyridine-proper-disposal-procedures
https://www.benchchem.com/product/b593103#2-isopropyl-5-nitropyridine-proper-disposal-procedures
https://www.benchchem.com/product/b593103#2-isopropyl-5-nitropyridine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b593103?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

